Cas no 799012-78-5 (5-Chloro-thiophene-2-carboxylic Acid)
5-Chloro-thiophene-2-carboxylic Acid is a heterocyclic organic compound featuring a thiophene ring substituted with a chlorine atom at the 5-position and a carboxylic acid group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its reactive carboxylic acid moiety allows for further derivatization, while the chloro-substituent enhances its utility in cross-coupling reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry where thiophene derivatives are often explored for bioactive properties.
799012-78-5 structure
Product Name:5-Chloro-thiophene-2-carboxylic Acid
CAS No:799012-78-5
MF:C8H8ClNO2S
MW:217.672619819641
CID:3278528
PubChem ID:53235992
Update Time:2025-10-23
5-Chloro-thiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-THIOPHENECARBOXAMIDE, 5-CHLORO-N-[(2S)-OXIRANYLMETHYL]-
- 5-Chloro-thiophene-2-carboxylic acid oxiranylMethyl-aMide
- LLRCNCXTSFGOGG-YFKPBYRVSA-N
- SCHEMBL946532
- 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
- 799012-78-5
- (S)-5-Chloro-N-(oxiran-2-ylmethyl)thiophene-2-carboxamide
- 5-Chloro-N-[(2S)-oxiran-2-ylmethyl]thiophene-2-carboxamide
- 809-898-6
- 5-Chloro-thiophene-2-carboxylic Acid; 2-Thiophenecarboxamide, 5-chloro-N-[(2S)-2-oxiranylmethyl]-; 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
- 5-Chloro-N-(((S)-oxiran-2-yl)methyl)thiophene-2-carboxamide
- 5-Chloro-N-[(2S)-2-oxiranylmethyl]-2-thiophenecarboxamide
- 5-chloro-thiophene-2-carboxylic acid
- 5-Chloro-thiophene-2-carboxylic Acid
-
- Inchi: 1S/C8H8ClNO2S/c9-7-2-1-6(13-7)8(11)10-3-5-4-12-5/h1-2,5H,3-4H2,(H,10,11)/t5-/m0/s1
- InChI Key: LLRCNCXTSFGOGG-YFKPBYRVSA-N
- SMILES: C1(C(NC[C@H]2CO2)=O)SC(Cl)=CC=1
Computed Properties
- Exact Mass: 216.9964274Da
- Monoisotopic Mass: 216.9964274Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Color/Form: No date available
- Density: 1.4±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 381.8±27.0 °C at 760 mmHg
- Flash Point: 184.7±23.7 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-Chloro-thiophene-2-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Chloro-thiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C411825-50mg |
5-Chloro-thiophene-2-carboxylic Acid |
799012-78-5 | 50mg |
$138.00 | 2023-05-18 | ||
| TRC | C411825-100mg |
5-Chloro-thiophene-2-carboxylic Acid |
799012-78-5 | 100mg |
$259.00 | 2023-05-18 | ||
| TRC | C411825-250mg |
5-Chloro-thiophene-2-carboxylic Acid |
799012-78-5 | 250mg |
$552.00 | 2023-05-18 | ||
| TRC | C411825-500mg |
5-Chloro-thiophene-2-carboxylic Acid |
799012-78-5 | 500mg |
$1051.00 | 2023-05-18 | ||
| TRC | C411825-1g |
5-Chloro-thiophene-2-carboxylic Acid |
799012-78-5 | 1g |
$ 3000.00 | 2023-09-08 |
5-Chloro-thiophene-2-carboxylic Acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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